Cas no 2211-69-0 ((Z)-2-Chloro-2-butene)

• Product Name: (Z)-2-Chloro-2-butene
• CAS No: 2211-69-0
• MF: C₄H₇Cl
• MW: 90.5513803958893
• MDL: MFCD00000860
• CID: 277502
• PubChem ID: 5463022
• Update Time: 2025-10-29

(Z)-2-Chloro-2-butene Chemical and Physical Properties

Names and Identifiers

• 2-Butene, 2-chloro-,(2Z)- (9CI)
• (Z)-2-Chloro-2-butene
• cis-2-Chloro-2-butene
• 2-Butene, 2-chloro-, (E)-
• C0827
• 2-Butene, 2-chloro-, (Z)-
• DSDHFHLZEFQSFM-ARJAWSKDSA-N
• EINECS 224-719-6
• cis-2-chloro-but-2-ene
• BRN 1719361
• DTXSID301015788
• (Z)-2-chlorobut-2-ene
• 2211-69-0
• 1-Methyl-1-propenyl Chloride
• AKOS025296217
• trans-2-chloro-but-2-ene
• MFCD00000860
• 4461-41-0
• 2-Chloro-2-butene
• 2-Chlorobut-2-ene
• EN300-184027
• Trans-2-chloro-2-butene
• T70584
• 4-01-00-00785 (Beilstein Handbook Reference)
• C1622
• 2-Chlorobutene-2

• MDL： MFCD00000860
• Inchi： 1S/C4H7Cl/c1-3-4(2)5/h3H,1-2H3/b4-3-
• InChI Key： DSDHFHLZEFQSFM-ARJAWSKDSA-N
• SMILES： Cl/C(/C)=C\C

Computed Properties

• Exact Mass: 90.02360
• Monoisotopic Mass: 90.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 45.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.91
• Melting Point: -106°C(lit.)
• Boiling Point: 66.8°C
• Flash Point: -19 °C
• Refractive Index: 1.4170-1.4210
• PSA: 0.00000
• LogP: 2.14890
• Solubility: Not determined

(Z)-2-Chloro-2-butene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• RTECS：EM4265000
• HazardClass：3
• PackingGroup：II
• Storage Condition：Warehouse ventilation and low temperature drying,High temperature protection,Prevent open fire,WithOxidizing agentSeparate storage and transportation

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (Z)-2-Chloro-2-butene

Comprehensive Guide to (Z)-2-Chloro-2-butene (CAS No. 2211-69-0): Properties, Applications, and Market Insights

(Z)-2-Chloro-2-butene (CAS No. 2211-69-0) is a specialized organic compound widely recognized in the chemical industry for its unique structural and reactive properties. This unsaturated chlorinated hydrocarbon, also referred to as cis-2-Chloro-2-butene, plays a critical role in synthetic chemistry, particularly in the production of fine chemicals and intermediates. Its molecular formula, C₄H₇Cl, and distinct Z-configuration make it a valuable building block for researchers and industrial applications.

The compound’s physical and chemical properties have been extensively studied due to its relevance in organic synthesis. With a boiling point of approximately 68–70°C and a density of 0.92 g/cm³, (Z)-2-Chloro-2-butene exhibits moderate volatility, making it suitable for controlled reactions. Its chloroalkene structure contributes to its reactivity in electrophilic addition and substitution reactions, often exploited in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.

One of the most searched questions about 2211-69-0 is its role in stereoselective synthesis. Researchers frequently explore how the Z-isomer of 2-chloro-2-butene influences reaction outcomes compared to its E-isomer. Recent studies highlight its utility in asymmetric catalysis, where the compound’s configuration aids in achieving high enantioselectivity—a hot topic in green chemistry and sustainable manufacturing.

In industrial applications, (Z)-2-Chloro-2-butene serves as a precursor for flavor and fragrance compounds, leveraging its ability to form complex esters and aldehydes. The demand for such intermediates has surged due to trends in natural product synthesis and bio-based chemicals. Additionally, its use in polymer modification has gained traction, particularly in creating tailored materials with enhanced thermal stability.

From an SEO and market perspective, keywords like "buy (Z)-2-Chloro-2-butene," "2211-69-0 supplier," and "cis-2-Chloro-2-butene synthesis" rank highly in search engines, reflecting commercial and academic interest. Regulatory compliance is another trending topic, as industries prioritize REACH and OSHA guidelines for handling halogenated compounds safely.

Innovations in catalytic processes have further elevated the prominence of CAS 2211-69-0. For instance, its integration into flow chemistry systems minimizes waste and improves yield—a response to the growing emphasis on circular economy principles. Startups and academic labs are also investigating its potential in carbon capture technologies, though this remains an emerging field.

To summarize, (Z)-2-Chloro-2-butene (CAS No. 2211-69-0) is a versatile compound bridging fundamental research and industrial innovation. Its applications span pharmaceuticals, specialty chemicals, and advanced materials, aligning with global trends toward sustainability and efficiency. For those sourcing this chemical, verifying purity grades (e.g., ≥98%) and storage conditions (under inert atmosphere) is essential to ensure optimal performance in end-use scenarios.